4,5-Dimethyl-6-(methylthio)pyridazin-3-amine

• Molecular Formula: C7H11N3S
• Molecular Weight: 169.25 g/mol
• IUPAC Name: 4,5-dimethyl-6-methylsulfanylpyridazin-3-amine
• InChI: InChI=1S/C7H11N3S/c1-4-5(2)7(11-3)10-9-6(4)8/h1-3H3,(H2,8,9)
• InChI Key: ITULWXNSZYKALN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN=C1N)SC)C

Description

4,5-Dimethyl-6-(methylthio)pyridazin-3-amine is a useful research compound. Its molecular formula is C7H11N3S and its molecular weight is 169.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

6-Chloro-4,5-dimethylpyridazin-3-amine (CAS-Nr. 76593-36-7, 400 mg, 2.54 mmol, 1.0 eq) and sodium methanethiolate (196 mg, 2.79 mmol, 1.1 eq) in 10.4 mL ethanol were heated for 1 h to 130° C. in a single mode microwave oven. The reaction mixture was partitioned between DCM and water. The organic phase was washed with brine and dried with sodium sulfate. The resulting mixture was filtered through a Whatman filter and the volatile components were removed in vacuo. The crude mixture was purified via MPLC (Biotage Isolera; 50 g SNAP cartridge: DCM/ethanol 95/5→DCM/ethanol 4/1) to give 182 mg (21% yield) of the title compound in 50% purity (UPLC, area-%).